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Compound of Interest

Compound Name: Proquinazid

Cat. No.: B071954 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of

Proquinazid, a quinazolinone fungicide. Adherence to these procedures is critical for ensuring

personnel safety and environmental protection. Proquinazid is recognized as being very toxic

to aquatic life with long-lasting effects[1]. Therefore, discharge into the environment must be

strictly avoided[1].

Personal Protective Equipment (PPE) and Safety
Measures
Before handling Proquinazid for disposal, all personnel must be equipped with the appropriate

personal protective equipment. This is a non-negotiable safety standard to prevent exposure.
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Protective Equipment Specification

Eye Protection
Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US).

Hand Protection

Chemical impermeable gloves inspected prior to

use. Gloves must satisfy the specifications of

EU Directive 89/686/EEC and the standard EN

374 derived from it.

Body Protection Fire/flame resistant and impervious clothing.

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, a full-face respirator should be

used. In case of spills or dust formation, avoid

breathing mist, gas, or vapors and ensure

adequate ventilation.

Proquinazid Waste Disposal Workflow
The following diagram outlines the step-by-step process for the safe disposal of Proquinazid
waste and its containers.
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Proquinazid Disposal Workflow

Step-by-Step Disposal Procedures
1. Handling Unused or Expired Proquinazid:

Collection: Collect and store the chemical waste in suitable, closed, and properly labeled

containers for disposal[1].

Disposal Method: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing[1].

Regulatory Compliance: All disposal activities must be in accordance with applicable local,

state, and federal laws and regulations, and consider the product's characteristics at the time

of disposal[1][2].
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2. Managing Spills:

Immediate Actions: In case of a spill, prevent further leakage if it is safe to do so. Remove all

sources of ignition and use spark-proof tools[1].

Containment: Keep people away from and upwind of the spill[1]. Prevent the chemical from

entering drains[1].

Cleanup: Collect the spilled material and place it in a suitable, closed container for

disposal[1]. Adhered or collected material should be promptly disposed of according to

regulations[1].

3. Disposal of Empty Containers:

Decontamination: Containers must be triple rinsed (or the equivalent)[1]. The rinsate should

be disposed of according to the instructions on the product label, typically by applying it to an

area where the pesticide was intended to be used[3][4]. Never pour rinsate down any

drain[3][5].

Making Containers Unusable: After rinsing, puncture the container to make it unusable for

other purposes[1][6].

Final Disposal:

Recycling or Reconditioning: The rinsed and punctured containers can be offered for

recycling or reconditioning[1].

Sanitary Landfill: Alternatively, the containers can be disposed of in a sanitary landfill[1][6].

Incineration: For combustible packaging materials, controlled incineration with flue gas

scrubbing is a possible disposal option[1].

First Aid in Case of Exposure
Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim

is not breathing, provide artificial respiration and seek immediate medical attention. Do not

use mouth-to-mouth resuscitation if the chemical was ingested or inhaled[1].
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Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water and consult a doctor[1].

Eye Contact: Rinse the eyes with pure water for at least 15 minutes and consult a doctor[1].

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately[1].

For any exposure or concern, it is crucial to get medical advice[1].

Environmental Fate of Proquinazid
Proquinazid is classified as very toxic to aquatic life with long-lasting effects[1]. Therefore, it is

imperative to prevent its release into the environment. The primary routes of environmental

contamination are through improper disposal of the chemical or its containers, as well as runoff

from treated areas. Adhering to the prescribed disposal protocols is the most effective way to

mitigate environmental risks.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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